Cas no 94552-81-5 (Rhodium(3+),tris(4,7-diphenyl-1,10-phenanthroline-kN1,kN10)-, (OC-6-11)-)

Rhodium(3+),tris(4,7-diphenyl-1,10-phenanthroline-kN1,kN10)-, (OC-6-11)- structure
94552-81-5 structure
Product Name:Rhodium(3+),tris(4,7-diphenyl-1,10-phenanthroline-kN1,kN10)-, (OC-6-11)-
CAS No:94552-81-5
MF:C72H48N6Rh
MW:1100.09723854065
CID:810709
PubChem ID:11979749
Update Time:2025-04-19

Rhodium(3+),tris(4,7-diphenyl-1,10-phenanthroline-kN1,kN10)-, (OC-6-11)- Chemical and Physical Properties

Names and Identifiers

    • Rhodium(3+),tris(4,7-diphenyl-1,10-phenanthroline-kN1,kN10)-, (OC-6-11)-
    • 4,7-diphenyl-1,10-phenanthroline,rhodium(3+)
    • tris(4,7-diphenyl-1,10-phenanthroline)-rhodium (III)
    • 4,7-diphenyl-1,10-phenanthroline;rhodium(3+)
    • Rhodium(2+), tris(4,7-diphenyl-1,10-phenanthroline-N1,N10)-, (OC-6-11)-
    • Rh(Dip)3
    • DTXSID10241523
    • 94552-81-5
    • Inchi: 1S/3C24H16N2.Rh/c3*1-3-7-17(8-4-1)19-13-15-25-23-21(19)11-12-22-20(14-16-26-24(22)23)18-9-5-2-6-10-18;/h3*1-16H;/q;;;+3
    • InChI Key: AZPVUYTUSOGZOQ-UHFFFAOYSA-N
    • SMILES: [Rh+3].N1C=CC(C2C=CC=CC=2)=C2C=CC3=C(C=CN=C3C=12)C1C=CC=CC=1.N1C=CC(C2C=CC=CC=2)=C2C=CC3=C(C=CN=C3C=12)C1C=CC=CC=1.N1C=CC(C2C=CC=CC=2)=C2C=CC3=C(C=CN=C3C=12)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 1099.29955
  • Monoisotopic Mass: 1099.29955
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 79
  • Rotatable Bond Count: 6
  • Complexity: 409
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.3

Experimental Properties

  • Boiling Point: 543.1°Cat760mmHg
  • Flash Point: 242.1°C
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